Cas no 892757-02-7 (2-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one)

• Product Name: 2-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one
• CAS No: 892757-02-7
• MF: C₂₀H₁₁N₃O₃
• MW: 341.319644212723
• CID: 5423210
• Update Time: 2025-05-23

2-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)benzo[f]chromen-3-one
• 2-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

• Inchi： 1S/C20H11N3O3/c24-20-16(19-22-18(23-26-19)13-7-9-21-10-8-13)11-15-14-4-2-1-3-12(14)5-6-17(15)25-20/h1-11H
• InChI Key： KOZOAWGNVJYNST-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C3=CC=CC=C3C=C2)C=C1C1ON=C(C2=CC=NC=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 2-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-3H-benzofchromen-3-one

Compound CAS No. 892757-02-7: 2-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-3H-benzofchromen-3-one

The compound with CAS No. 892757-02-7, known as 2-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-3H-benzofchromen-3-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule incorporates a benzofchromenone framework fused with an oxadiazole ring system, which is further substituted with a pyridine moiety at the 4-position. These structural features contribute to its distinctive electronic properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-3H-benzofchromen-3-one in drug discovery and material science. The benzofchromenone core is known for its strong UV absorption properties, making it a promising candidate for applications in optoelectronics and photovoltaic devices. Additionally, the oxadiazole ring system is recognized for its ability to act as a bridge between different functional groups, enhancing the molecule's versatility in chemical reactions.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate oxadiazole derivatives followed by their coupling with the benzofchromenone framework. Researchers have explored various methodologies to optimize the synthesis of such compounds, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the final product, making it more accessible for further studies.

One of the most intriguing aspects of 2-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-3H-benzofchromen-3-one is its potential in pharmacology. The molecule has shown promising results in preliminary in vitro assays targeting various disease states, including cancer and neurodegenerative disorders. The pyridine moiety at the 4-position plays a critical role in modulating the molecule's pharmacokinetic properties, such as solubility and bioavailability. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to key therapeutic targets, suggesting its potential as a lead compound in drug development.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The unique electronic properties of benzofchromenones make them ideal candidates for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating oxadiazole substituents into benzofchromenone frameworks can significantly enhance their electron transport properties, leading to improved device performance. This dual functionality underscores the compound's versatility across multiple disciplines.

The environmental impact of synthesizing and using such compounds is another area of growing interest. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce the use of hazardous reagents. For instance, green chemistry approaches such as enzymatic catalysis and solvent-free reactions are being explored to synthesize 2-(3-(pyridin-4-pyrimidinyl)-1,2,4-triazolium chloride) derivatives more efficiently. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, CAS No. 892757_02_7 represents a cutting-edge compound with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in these fields.